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Compound of Interest

Compound Name: 1,3-Dinitronaphthalene

Cat. No.: B1222033 Get Quote

An In-depth Technical Guide to the Synthesis and Properties of 1,3-Dinitronaphthalene

Introduction
1,3-Dinitronaphthalene is an aromatic hydrocarbon of significant interest in various chemical

research fields. Its molecular structure, characterized by a naphthalene core substituted with

two nitro groups at the 1 and 3 positions, imparts unique chemical and physical properties. This

guide provides a comprehensive overview of the synthesis, properties, and experimental

protocols related to 1,3-dinitronaphthalene, tailored for researchers, scientists, and

professionals in drug development.

It is important to note that the direct nitration of naphthalene, 1-nitronaphthalene, or 2-

nitronaphthalene does not yield 1,3-dinitronaphthalene; these reactions lead to heteronuclear

nitration, producing other isomers such as 1,5- and 1,8-dinitronaphthalene.[1]

Synthesis of 1,3-Dinitronaphthalene
The synthesis of 1,3-dinitronaphthalene is not straightforward and cannot be achieved by

direct nitration of naphthalene. A notable method involves the dinitration of a Diels-Alder adduct

of naphthalene followed by pyrolysis.[1] Another approach involves the removal of a chlorine

atom from an aromatic nitrochloro compound.[2]
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This process involves the formation of a Diels-Alder adduct of naphthalene and

hexachlorocyclopentadiene, which is then mononitrated and subsequently dinitrated. The

resulting dinitro adduct is then subjected to pyrolysis to yield 1,3-dinitronaphthalene and

hexachlorocyclopentadiene.[1]
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Caption: Synthesis of 1,3-dinitronaphthalene via a Diels-Alder adduct.
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Experimental Protocols
Preparation of 1,3-Dinitronaphthalene from
Mononitrated Diels-Alder Adduct
This protocol is based on the method described in U.S. Patent 3,065,278.[1]

Materials:

Mononitrated Diels-Alder diadduct of hexachlorocyclopentadiene and naphthalene

(C₂₀H₉Cl₁₂NO₂)

Mixed acid (e.g., a mixture of nitric acid and sulfuric acid)

Procedure:

25 parts by weight of the mononitrated diadduct is heated with 75 parts of mixed acid.

The reaction mixture is maintained at a controlled temperature to facilitate the second

nitration.

Upon completion of the reaction, the mixture is cooled, and the dinitrated product is isolated.

The isolated dinitro derivative is then subjected to pyrolysis at a temperature of 250-300°C

under a reduced pressure of approximately 15 mm Hg.

The pyrolysis yields 1,3-dinitronaphthalene and hexachlorocyclopentadiene. The products

can be separated by distillation.

Purification: The crude 1,3-dinitronaphthalene can be purified by recrystallization. A unique

method for separating 1,3-dinitronaphthalene from 2-nitronaphthalene involves selective

sulfonation of the latter with 96% sulfuric acid, leaving the 1,3-dinitronaphthalene unaffected.

[1] The unreacted 1,3-dinitronaphthalene precipitates upon water treatment and can be

collected by filtration.[1]
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Property Value References

Molecular Formula C₁₀H₆N₂O₄ [3][4][5][6]

Molecular Weight 218.17 g/mol [3][4][5][7]

Appearance Beige powder [7][8]

Melting Point 146-148 °C [3][5][9]

Boiling Point ~359-378 °C [3][5]

Density ~1.433 g/cm³ (estimate) [3]

Solubility Insoluble in water [7][8]

Stability

Stable, but may be sensitive to

heat or shock. Incompatible

with strong bases and

oxidizing agents.

[3][7][8]

Spectral Data
Spectral Data Type Key Features References

¹H NMR Spectral data is available. [7][10]

¹³C NMR Spectral data is available. [10][11]

Mass Spectrometry (GC-MS)
The compound has been

characterized by GC-MS.
[7][12]

Reactivity and Applications
1,3-Dinitronaphthalene has been utilized in studies of photocatalytic oxidation reactions in the

presence of TiO₂.[3][8] It is also used as a reagent in the chromatographic analysis for the

separation of amines and their derivatives.[4]

Safety and Hazards
1,3-Dinitronaphthalene is associated with several hazards. It is known to cause skin and

serious eye irritation, and may cause respiratory irritation.[3][7] Symptoms of exposure can
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include irritation of mucous membranes, headache, dizziness, cyanosis, nausea, and potential

damage to the liver and kidneys.[7] It is also suspected of causing genetic defects.[13]
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Caption: General experimental workflow for 1,3-dinitronaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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